Cas no 58884-35-8 (4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol)

4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol is a heterocyclic compound featuring a tetrazine core functionalized with a methyl group and a phenolic substituent. This structure confers high reactivity in inverse electron-demand Diels-Alder (IEDDA) reactions, making it valuable for bioorthogonal chemistry applications, such as protein labeling and bioconjugation. The phenolic group enhances solubility in polar solvents, facilitating its use in aqueous environments. Its stability under physiological conditions and selective reactivity with dienophiles like trans-cyclooctenes (TCOs) ensure efficient and specific coupling in complex biological systems. These properties make it a versatile reagent for chemical biology and materials science research.
4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol structure
58884-35-8 structure
Product Name:4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol
CAS No:58884-35-8
MF:C9H8N4O
MW:188.186020851135
MDL:MFCD24716961
CID:4052299
PubChem ID:135712912
Update Time:2025-06-11

4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(6-methyl-1,2,4,5-tetrazin-3-yl)-
    • 4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol
    • Methyl tetrazine OH
    • Me-tetrazine-phenol
    • 58884-35-8
    • TQP1159
    • AKOS040742864
    • MS-23017
    • SY327556
    • C70535
    • DA-49651
    • SCHEMBL15324336
    • MFCD24716961
    • HY-141274
    • BP-23732
    • CS-0116118
    • LCZC325
    • ICA88435
    • MDL: MFCD24716961
    • Inchi: 1S/C9H8N4O/c1-6-10-12-9(13-11-6)7-2-4-8(14)5-3-7/h2-5,14H,1H3
    • InChI Key: WQYZHGNJBULAME-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C2=NN=C(C)N=N2)=CC=1

Computed Properties

  • Exact Mass: 188.06981089g/mol
  • Monoisotopic Mass: 188.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 71.8Ų

4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol Pricemore >>

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Additional information on 4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol

Professional Introduction to 4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol (CAS No. 58884-35-8)

4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 58884-35-8, has garnered attention due to its potential in various biochemical and medicinal applications. The presence of a 6-methyl-1,2,4,5-tetrazin-3-yl moiety in its structure imparts distinctive chemical properties that make it a valuable candidate for further exploration.

The molecular framework of 4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol consists of a phenolic group attached to a tetrazine derivative. This combination not only enhances its reactivity but also opens up possibilities for diverse chemical modifications. The tetrazine ring is known for its ability to participate in various cycloaddition reactions, making it a cornerstone in the development of novel synthetic pathways. These reactions are particularly useful in the construction of complex molecular architectures, which are essential in drug design and development.

In recent years, there has been a surge in research focused on the applications of tetrazine derivatives in medicinal chemistry. The unique reactivity of the tetrazine ring allows for the facile formation of covalent bonds with other biomolecules, such as nucleic acids and proteins. This property has been exploited in the development of targeted therapeutics and diagnostic agents. For instance, studies have demonstrated the potential of tetrazine-based compounds in creating site-specific modifications on biomolecules, which can be pivotal in developing precision medicine approaches.

One of the most intriguing aspects of 4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol is its role as a precursor in the synthesis of more complex pharmacophores. The compound's ability to undergo cycloaddition reactions with alkenes and alkynes has been leveraged to create novel heterocyclic structures. These structures often exhibit enhanced biological activity and improved pharmacokinetic properties. Such advancements are crucial for the development of next-generation pharmaceuticals that address unmet medical needs.

The phenolic group in 4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol also contributes to its potential as a bioactive molecule. Phenols are well-known for their antioxidant and anti-inflammatory properties. By integrating this moiety with the tetrazine derivative, researchers aim to harness these beneficial effects while introducing additional functionalities that can enhance therapeutic efficacy. This dual functionality makes the compound an attractive candidate for multifaceted drug development strategies.

Recent studies have highlighted the compound's significance in the field of bioconjugation chemistry. The ability to form stable covalent bonds between 4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol and biomolecules has opened up new avenues for drug delivery systems. For example, researchers have explored its use in creating antibody-drug conjugates (ADCs), where the compound serves as a linker between an antibody and a cytotoxic payload. Such conjugates have shown promise in targeted cancer therapies by delivering drugs directly to malignant cells while minimizing side effects on healthy tissues.

The synthesis and characterization of 4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol have also contributed to advancements in synthetic methodologies. The compound's unique reactivity has been utilized to develop novel catalytic systems that facilitate efficient bond-forming reactions. These methodologies not only improve the yield and purity of desired products but also reduce environmental impact by minimizing waste generation. Such innovations are essential for sustainable chemical synthesis and align with global efforts to promote green chemistry principles.

In conclusion, 4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenol (CAS No. 58884-35-8) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing innovative therapeutics and diagnostic agents. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, contributing to advancements across multiple scientific disciplines.

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